![molecular formula C21H20N2O4 B2676899 N-[(2-methoxyphenyl)methyl]-N-[3-(methylamino)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]acetamide CAS No. 1397200-46-2](/img/structure/B2676899.png)
N-[(2-methoxyphenyl)methyl]-N-[3-(methylamino)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]acetamide
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Description
N-[(2-methoxyphenyl)methyl]-N-[3-(methylamino)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]acetamide is a useful research compound. Its molecular formula is C21H20N2O4 and its molecular weight is 364.401. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Interaction Studies
- Hydrogen, Stacking, and Halogen Bonding : A study on N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide explored the structure through X-ray diffraction, highlighting the significance of N-H···O, C-H···O contacts, and C-H···π and Se···N interactions for crystal stability. Hirshfeld surface analysis quantitatively investigated noncovalent interactions, and DFT calculations provided insights into the compound’s stability and chemical reactivity (Gouda et al., 2022).
Catalytic Properties and Synthetic Applications
- Rhodium-Catalyzed Asymmetric Hydrogenation : Research on binol-derived chiral monophosphites containing a phthalic acid diamide group (PhthalaPhos) showcased their application in the enantioselective hydrogenation of dehydroamino esters and enamides. This highlighted the role of hydrogen-bonding interactions in enhancing catalytic properties for the synthesis of pharmaceutical intermediates (Pignataro et al., 2012).
Synthesis of Analogs and Derivatives
- Enamides from Ketones : A method for the synthesis of N-(3,4-Dihydronaphthalene-1-Yl)Acetamide from ketones was presented, illustrating a pathway for creating novel compounds that could serve as potential intermediates for pharmaceuticals (Zhao et al., 2011).
- Green Synthesis of Analgesic and Antipyretic Agents : A green chemistry approach was employed to synthesize 2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-hydroxyphenyl)acetamide derivatives as potential analgesic and antipyretic compounds, showcasing the environmental-friendly production of pharmaceuticals (Reddy et al., 2014).
Properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-N-[3-(methylamino)-1,4-dioxonaphthalen-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O4/c1-13(24)23(12-14-8-4-7-11-17(14)27-3)19-18(22-2)20(25)15-9-5-6-10-16(15)21(19)26/h4-11,22H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTMIQNLIKZVKSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(CC1=CC=CC=C1OC)C2=C(C(=O)C3=CC=CC=C3C2=O)NC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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